Cas no 1806518-01-3 (7-Methylthio-1H-benzimidazole-4-sulfonyl chloride)

• Product Name: 7-Methylthio-1H-benzimidazole-4-sulfonyl chloride
• CAS No: 1806518-01-3
• MF: C₈H₇ClN₂O₂S₂
• MW: 262.736377954483
• CID: 4824797
• Update Time: 2025-06-29

7-Methylthio-1H-benzimidazole-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 7-Methylthio-1H-benzimidazole-4-sulfonyl chloride

• Inchi： 1S/C8H7ClN2O2S2/c1-14-5-2-3-6(15(9,12)13)8-7(5)10-4-11-8/h2-4H,1H3,(H,10,11)
• InChI Key： KFBZNBPLQPSFRN-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=C(C2=C1N=CN2)SC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 330
• XLogP3: 2
• Topological Polar Surface Area: 96.5

Additional information on 7-Methylthio-1H-benzimidazole-4-sulfonyl chloride

Comprehensive Overview of 7-Methylthio-1H-benzimidazole-4-sulfonyl chloride (CAS No. 1806518-01-3)

7-Methylthio-1H-benzimidazole-4-sulfonyl chloride (CAS No. 1806518-01-3) is a specialized sulfonyl chloride derivative widely utilized in pharmaceutical and agrochemical research. This compound belongs to the benzimidazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both methylthio and sulfonyl chloride functional groups enhances its reactivity, making it a valuable intermediate in organic synthesis.

In recent years, the demand for 7-Methylthio-1H-benzimidazole-4-sulfonyl chloride has surged due to its applications in developing antimicrobial agents and enzyme inhibitors. Researchers are particularly interested in its role in designing targeted therapies, a trending topic in precision medicine. The compound's unique structure allows for selective modifications, enabling the creation of novel bioactive molecules with improved efficacy and reduced side effects.

From an industrial perspective, 7-Methylthio-1H-benzimidazole-4-sulfonyl chloride is synthesized through multi-step processes involving sulfonation and chlorination reactions. Its stability under controlled conditions makes it suitable for large-scale production. However, handling requires adherence to strict safety protocols, as sulfonyl chlorides are generally moisture-sensitive. This aligns with the growing focus on green chemistry and sustainable synthesis, which prioritize minimizing environmental impact.

The compound's CAS No. 1806518-01-3 is frequently searched in academic databases, reflecting its relevance in drug discovery projects. Common queries include its solubility in organic solvents, storage conditions, and compatibility with amide coupling reactions. These searches highlight the need for detailed technical data, which suppliers often provide in COA (Certificate of Analysis) documents. Additionally, its potential as a protease inhibitor precursor has sparked interest in oncology research, a hot topic in 2023.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing 7-Methylthio-1H-benzimidazole-4-sulfonyl chloride. Purity levels exceeding 98% are typically required for research-grade material, underscoring the importance of quality control in fine chemical manufacturing. The compound's molecular weight (262.72 g/mol) and melting point range are also critical parameters for experimental design.

Emerging trends in computational chemistry have further elevated interest in this compound. Molecular docking studies leverage its benzimidazole core to predict interactions with biological targets, reducing trial-and-error in lab work. This synergy between in silico modeling and practical synthesis exemplifies modern drug development strategies, a frequently discussed subject in scientific forums.

In summary, 7-Methylthio-1H-benzimidazole-4-sulfonyl chloride (CAS No. 1806518-01-3) represents a versatile building block in medicinal chemistry. Its applications span from antibacterial drug candidates to crop protection agents, addressing global challenges in healthcare and agriculture. As research continues, this compound is poised to play a pivotal role in next-generation therapeutic innovations.